Cas no 19909-44-5 (Butanetetrone,diphenyl- (9CI))

Butanetetrone,diphenyl- (9CI) structure
Butanetetrone,diphenyl- (9CI) structure
Product Name:Butanetetrone,diphenyl- (9CI)
CAS No:19909-44-5
MF:C16H10O4
MW:266.248204708099
CID:210388
PubChem ID:140626
Update Time:2025-04-19

Butanetetrone,diphenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanetetrone,diphenyl- (9CI)
    • 1,4-Diphenylbutane-1,2,3,4-tetraone
    • 1,4-diphenylbutane-1,2,3,4-tetrone
    • 1,4-diphenyl-butane-1,2,3,4-tetrone
    • DTXSID80173685
    • 19909-44-5
    • Inchi: 1S/C16H10O4/c17-13(11-7-3-1-4-8-11)15(19)16(20)14(18)12-9-5-2-6-10-12/h1-10H
    • InChI Key: UPXVJHYPJTZTAF-UHFFFAOYSA-N
    • SMILES: O=C(C(C(C(C1C=CC=CC=1)=O)=O)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 266.0579
  • Monoisotopic Mass: 266.057909
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 68.3

Experimental Properties

  • Density: 1.282
  • Boiling Point: 435°Cat760mmHg
  • Flash Point: 189.5°C
  • Refractive Index: 1.595
  • PSA: 68.28

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